5-fluoro-N,2-dimethylbenzenesulfonamide

• IUPAC Name: 5-fluoro-N,2-dimethylbenzenesulfonamide
• InChI: InChI=1S/C8H10FNO2S/c1-6-3-4-7(9)5-8(6)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key: REIWQEZGHVFQHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)S(=O)(=O)NC
• Molecular Formula: C8H10FNO2S
• Molecular Weight: 203.24 g/mol

Description

5-fluoro-N,2-dimethylbenzenesulfonamide is a chemical compound with the molecular formula C8H10FNO2S. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with a sulfonamide group, a fluorine atom, and two methyl groups. The InChI code for this compound is WURMPFYVFDHATI-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 203.24 g/mol.

Synthesis routes and methods

Procedure details

To a solution of 5-fluoro-2-methyl-benzenesulfonyl chloride (4.18 g, 20 mmol) in acetone (20 mL) was added a 40% aqueous solution of methylamine (4.5 mL, 60 mmol) under nitrogen and the mixture stirred for 5 min. Acetone was removed in vacuo and the aqueous residue extracted with CH2Cl2. The CH2Cl2 extract was dried (Na2SO4), filtered, concentrated and the residue purified by column chromatography (SiO2, 10% ether in CH2Cl2) to provide 3.9 g (19.2 mmol, Yield 96%) of the title compound as a white solid; 1H NMR (500 MHz, CDCl3) δ ppm: 2.59 (3H, s), 2.67 (3H, d, J=5.5 Hz), 4.41 (1H, brs), 7.13–7.20 (1H, m), 7.29 (1H, dd, J=8.2, 5.5 Hz), 7.69 (1H, J=8.6, 2.1 Hz); LC/MS m/z 204 (M+H).